5-fluoro-1-oxo-2,3-dihydro-1H-indene-4-carbonitrile

• Molecular Formula: C10H6FNO
• Molecular Weight: 175.16 g/mol
• IUPAC Name: 5-fluoro-1-oxo-2,3-dihydroindene-4-carbonitrile
• InChI: InChI=1S/C10H6FNO/c11-9-3-1-7-6(8(9)5-12)2-4-10(7)13/h1,3H,2,4H2
• InChI Key: ONOPSFIBIHLFBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C(=C(C=C2)F)C#N

Description

5-fluoro-1-oxo-2,3-dihydro-1H-indene-4-carbonitrile is a useful research compound. Its molecular formula is C10H6FNO and its molecular weight is 175.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a microwave tube charged with 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-one (500 mg, 2.2 mmol) and a stir bar was added Pd2(dba)3 (40.0 mg, 0.044 mmol), S-phos (45 mg, 0.11 mmol), zinc cyanide (333 mg, 2.84 mmol), DMF (15 mL), and Water (0.15 mL). The tube was sealed, and purged three times with nitrogen. The reaction was then heated to 175° C. for 3 minutes in a microwave reactor. TLC showed formation of the desired product, along with a small amount of the dimethylaniline adduct. The crude product mixture was diluted with EtOAc, washed with brine, dried over sodium sulfate, adsorbed onto silica, and purified by MPLC. After removal of solvent, 5-fluoro-1-oxo-2,3-dihydro-1H-indene-4-carbonitrile was collected.

Synthesis routes and methods II

Procedure details

To a flask charged with 4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one [made following the procedure described in Intermediate 35, Step B of PCT publication WO 2010/129379) (1.0 g, 4.4 mmol) and a stir bar was added copper(I) cyanide (0.47 g, 5.2 mmol) and DMF (20 ml). The reaction was sealed with a condenser, purged three times with nitrogen, and heated to 150° C. for 16 hours. TLC at that point showed two new spots. The spot right below SM was the title product. LC-MS (IE, m/z): 176 [M+1].